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For Researchers, Scientists, and Drug Development Professionals

Abstract
Danielone, a naturally occurring phytoalexin, has garnered interest for its notable antifungal

properties. This technical document provides a comprehensive overview of the chemical

structure of Danielone, including its physicochemical and biological properties. Detailed

methodologies for its chemical synthesis are presented, alongside spectroscopic data for its

characterization. This guide is intended to serve as a core resource for researchers in natural

product chemistry, mycology, and drug development.

Chemical Structure and Identification
Danielone is chemically classified as an aromatic ketone. Its structure is characterized by a 2-

hydroxy-1-phenylethanone backbone, with a hydroxy group at the 4-position and two methoxy

groups at the 3 and 5-positions of the phenyl ring.

Systematic IUPAC Name: 2-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)ethanone[1]

Synonyms: α-Hydroxyacetosyringone, 3',5'-Dimethoxy-4'-hydroxy-(2-hydroxy)acetophenone

Chemical Structure:

Caption: Chemical structure of Danielone.
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic identifiers for Danielone is provided

below.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₁₂O₅ [2]

Molar Mass 212.201 g·mol⁻¹ [2]

CAS Number 90426-22-5 [2]

Melting Point 145 °C PubChem CID 146167

Water Solubility
4.157 x 10⁵ mg/L (estimated at

25 °C)
[1]

Physical Description Solid Human Metabolome Database

Spectroscopic Data
While the original literature reports the use of NMR for structure elucidation, specific chemical

shift and coupling constant data were not available in the searched resources. Researchers

should refer to the primary literature for detailed spectroscopic information.

Biological Activity
Danielone is a phytoalexin, a class of antimicrobial compounds produced by plants in

response to pathogen attack. It was first isolated from papaya fruit (Carica papaya) that had

been treated with copper salts.

Antifungal Activity
Danielone has demonstrated significant antifungal activity against Colletotrichum

gloeosporioides, a pathogenic fungus that causes anthracnose disease in papaya.[1][2]

Although described as having "high antifungal activity," specific quantitative data such as

Minimum Inhibitory Concentration (MIC) or IC₅₀ values were not available in the reviewed
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literature abstracts. For context, other natural compounds have been reported to inhibit C.

gloeosporioides growth by 95.4% at a concentration of 30 μM.

Methodologies
Isolation of Danielone
The initial isolation of Danielone was achieved by inducing its production in papaya fruit slices

through treatment with copper salts. The detailed extraction and purification protocol can be

found in the work by Echeverri et al., Phytochemistry, 1997.[1]

Chemical Synthesis of Danielone
An efficient, three-step laboratory synthesis of Danielone from acetosyringone has been

developed. The general workflow is outlined below. For precise reagent quantities, reaction

times, and purification techniques, consulting the original publication by Luis and Andrés,

Journal of Chemical Research, 1999, is recommended.

Experimental Workflow: Synthesis of Danielone
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Synthesis of Danielone Workflow

Step 1: Protection

Step 2: α-Hydroxylation

Step 3: Deprotection

Acetosyringone

React with Chlorodimethyl Ether

Protected Acetosyringone

React with Iodobenzene Diacetate
in Methanol-Potassium Hydroxide

Protected α-Hydroxyacetosyringone

Acid Treatment at Reflux

Danielone (Final Product)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the three-step synthesis of Danielone.
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Conclusion
Danielone stands as a significant natural product with established antifungal properties. This

document has provided a foundational understanding of its chemical structure, known

physicochemical properties, and a reported method for its synthesis. Further research is

warranted to fully quantify its biological activity and explore its potential applications in

agriculture and medicine. The detailed experimental protocols referenced herein provide a

starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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